Cas no 950426-58-1 (7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide)

• Product Name: 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide
• CAS No: 950426-58-1
• MF: C₁₇H₁₁BrFNO₂
• MW: 360.17714715004
• CID: 5430593
• Update Time: 2025-06-08

7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide

• Inchi： 1S/C17H11BrFNO2/c18-13-1-6-16-12(10-13)9-11(7-8-22-16)17(21)20-15-4-2-14(19)3-5-15/h1-10H,(H,20,21)
• InChI Key： WSDZKVLNEUQSDN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2C=C(C(NC2=CC=C(F)C=C2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide

Introduction to 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide (CAS No. 950426-58-1)

7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 950426-58-1, represents a promising candidate for further exploration in medicinal chemistry. Its molecular structure, characterized by a benzoxepine core appended with a bromo and fluoro substituents, makes it an intriguing subject for studying its potential biological activities and pharmacological properties.

The benzoxepine scaffold is a heterocyclic compound that has been widely studied due to its structural versatility and biological relevance. It is known to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of halogen atoms, such as bromine and fluorine, into the benzoxepine framework can significantly modulate its chemical reactivity and biological activity. In particular, the presence of a 7-bromo substituent and a N-(4-fluorophenyl) moiety in 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide suggests that this compound may possess enhanced binding affinity to biological targets, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. These computational studies have shown that the bromo and fluoro substituents can interact favorably with specific amino acid residues in protein targets, thereby enhancing the compound's efficacy. For instance, studies have indicated that the benzoxepine derivative may interact with enzymes involved in cancer cell proliferation, potentially making it a candidate for developing novel anticancer agents.

In addition to its structural features, 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide has been investigated for its potential role in modulating neurological pathways. The benzoxepine core is known to influence neurotransmitter systems, particularly those involving serotonin and dopamine. The fluorine atom, in particular, has been shown to enhance the metabolic stability of pharmaceutical compounds, which could be beneficial for developing long-acting drugs targeting neurological disorders. Preliminary studies suggest that this compound may exhibit properties similar to those of selective serotonin reuptake inhibitors (SSRIs), although further research is needed to confirm these findings.

The synthesis of 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromo group at the 7-position of the benzoxepine ring typically involves electrophilic aromatic substitution reactions, while the attachment of the N-(4-fluorophenyl) moiety often requires nucleophilic aromatic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

The pharmacokinetic properties of this compound are also of great interest. The presence of both bromo and fluoro substituents can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Computational models have been used to predict these properties based on the compound's molecular structure. For example, the fluorine atom is known to increase lipophilicity, which can enhance membrane permeability and improve oral bioavailability. On the other hand, the bromo group may affect metabolic pathways by influencing enzyme interactions.

Evaluation of 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide in preclinical models has provided valuable insights into its potential therapeutic applications. Animal studies have demonstrated that this compound can modulate inflammatory responses and inhibit tumor growth in certain cancer models. These findings have prompted further investigation into its mechanism of action and potential clinical utility. Researchers are particularly interested in exploring its efficacy in treating neuroinflammatory diseases and cognitive disorders where modulation of neurotransmitter systems is crucial.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide with protein targets. These structural insights have guided medicinal chemists in designing analogs with improved potency and selectivity.

The future prospects for 7-bromo-N-(4-fluorophenyl)-1-benzoxepine-4-carboxamide are promising, given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship (SAR) studies and computational modeling. Additionally, explorations into its role in treating neurological disorders are expected to yield significant advancements in understanding disease mechanisms and developing effective treatments.